1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-phenyl-3-(pyridin-4-ylmethylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H15N3O2/c20-15-10-14(18-11-12-6-8-17-9-7-12)16(21)19(15)13-4-2-1-3-5-13/h1-9,14,18H,10-11H2
• InChI Key: VLEUTQWKOOZXOW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC=C2)NCC3=CC=NC=C3
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione, also known as PPAP, is a synthetic compound that has gained considerable attention in the scientific community for its potential as a cognitive enhancer. PPAP belongs to the class of compounds known as pyrrolidinones and is structurally similar to the well-known nootropic drug, piracetam.

Mechanism of Action

The exact mechanism of action of 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione is not yet fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine and acetylcholine. 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione may also enhance the function of the brain's cholinergic system, which is involved in learning and memory.
Biochemical and Physiological Effects:
1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has been shown to have a number of biochemical and physiological effects, including increased levels of dopamine and acetylcholine in the brain, increased blood flow to the brain, and enhanced glucose metabolism. 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has also been shown to have antioxidant properties and may help to protect the brain from oxidative stress.

Advantages and Limitations for Lab Experiments

1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has several advantages for use in laboratory experiments, including its ease of synthesis, low toxicity, and high potency. However, one limitation of 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione is its relatively short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione, including further studies on its mechanism of action, its potential therapeutic applications in the treatment of neurodegenerative diseases, and its use as a cognitive enhancer in healthy individuals. Additionally, research could be conducted to investigate the safety and long-term effects of 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione use.

Synthesis Methods

1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione can be synthesized using a variety of methods, including the reaction of 4-pyridinylmethylamine with 1-phenyl-2,5-pyrrolidinedione in the presence of a catalyst. The resulting product is then purified using column chromatography.

Scientific Research Applications

1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has been the subject of numerous scientific studies, particularly in the field of cognitive enhancement. Studies have shown that 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has the ability to improve memory, increase focus and attention, and enhance overall cognitive function. 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.